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Compound of Interest

Compound Name: NC 2300

Cat. No.: B1682202 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. The proper handling and disposal of chemical compounds are

critical components of this responsibility. This document provides essential safety and logistical

information for the proper disposal of NC 2300, also known as Axon 2300 (Dordaviprone), to

ensure operational safety and regulatory compliance.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to be aware of the potential hazards

associated with NC 2300. This compound may be harmful if inhaled, ingested, or absorbed

through the skin, and it can cause irritation to the eyes, mucous membranes, upper respiratory

system, and skin.[1] The toxicological properties of this compound have not been fully

investigated.[1]

Personal Protective Equipment (PPE):

When handling NC 2300, always use appropriate personal protective equipment:

Respiratory Protection: Use in a chemical fume hood with an independent air supply.[1]

Hand and Body Protection: Wear chemical-resistant gloves and a lab coat.[1]

Eye Protection: Use appropriate safety glasses.[1]
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Spill and Exposure Procedures
In the event of a spill or accidental exposure, follow these procedures immediately:

Scenario Procedure

Spill

For dry material, vacuum or sweep it up and

place it in a suitable container for disposal,

avoiding dust creation. For solutions, absorb

with a finely-powdered liquid-binding material.

After removal, ventilate the area and

decontaminate surfaces and equipment with

alcohol.[1]

Skin Contact

Wash the affected area with copious amounts of

water for at least 15 minutes and remove

contaminated clothing.[1]

Eye Contact
Immediately flush eyes with copious amounts of

water for at least 15 minutes.[1]

Inhalation

Move the individual to an area with fresh air and

monitor their breathing. If breathing becomes

difficult, administer oxygen. If breathing stops,

provide artificial respiration.[1]

Ingestion Seek immediate medical attention.

Disposal Protocol for NC 2300
The disposal of NC 2300 must be conducted in accordance with local, state, and federal

regulations.[1] Treat this compound as potentially toxic.[1]

Step-by-Step Disposal Workflow:

The following diagram outlines the general procedure for the disposal of NC 2300 waste.
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Preparation

Containment

Disposal

Start: NC 2300 Waste Generated

Don Appropriate PPE
(Gloves, Lab Coat, Safety Glasses)

Place waste in a
properly sealed, labeled container

Ensure spill kit is accessible

Consult local, state, and
federal disposal regulations

Transfer to authorized
hazardous waste handler

End: Waste Disposed

Click to download full resolution via product page

NC 2300 Disposal Workflow
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A summary of the key physical and chemical properties of Axon 2300 (Dordaviprone) is

provided below for reference during handling and disposal.

Property Value

Molecular Formula C24H26N4O

Molecular Weight 386.49

Appearance Off-white solid

Purity 99.1%

Solubility in Water 0.0 mg/mL

Melting Point 132 - 133 °C

Stability
Stable under recommended storage conditions.

Avoid strong oxidizing agents.

Hazardous Combustion Products

May emit toxic gases such as carbon monoxide

(CO), carbon dioxide (CO2), hydrochloric acid

(HCl), and nitrogen oxides upon thermal

decomposition.[1]

Data sourced from the Axon 2300 Safety Data Sheet.[1]

By adhering to these safety protocols and disposal procedures, laboratory professionals can

mitigate risks and ensure the safe management of NC 2300, fostering a secure research

environment. Always consult your institution's Environmental Health and Safety (EHS)

department for specific guidance and to ensure compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for NC 2300]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682202#nc-2300-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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